N-(5-(4-methoxybenzyl)thiazol-2-yl)-2-(m-tolyloxy)acetamide

• IUPAC Name: N-[5-[(4-methoxyphenyl)methyl]-1,3-thiazol-2-yl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C20H20N2O3S/c1-14-4-3-5-17(10-14)25-13-19(23)22-20-21-12-18(26-20)11-15-6-8-16(24-2)9-7-15/h3-10,12H,11,13H2,1-2H3,(H,21,22,23)
• InChI Key: JSGBPNSEOVPMEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=NC=C(S2)CC3=CC=C(C=C3)OC
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol

Description

N-(5-(4-methoxybenzyl)thiazol-2-yl)-2-(m-tolyloxy)acetamide, also known as MTAA, is a chemical compound that has been widely studied for its potential applications in scientific research. MTAA belongs to the class of thiazole derivatives, which have been found to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In

Scientific Research Applications

Antimicrobial and Antifungal Properties Benzothiazole derivatives have demonstrated significant antimicrobial and antifungal activities. For instance, certain benzothiazole compounds bearing a 1,3,4-thiadiazole moiety have shown potent antibacterial and antifungal effects against tobacco mosaic virus (TMV), Xanthomonas oryzae pv. oryzae (Xoo), and Ralstonia solanacearum (Rs), with some compounds surpassing the efficacy of traditional agents like bismerthiazol (Xu Tang et al., 2019). Similarly, another study synthesized novel compounds bearing imidazo[2,1-b]thiazole scaffolds, which were tested for their cytotoxicity against human cancer cell lines, revealing potential as cancer therapeutics (H. Ding et al., 2012).

Photophysical Properties The photophysical properties of amide hydrogen-bonded N-(benzo[d]thiazol-2-yl)acetamide crystals have been studied, providing insights into their potential application in material science. The nature of hydrogen bond assemblies in these compounds varies with the substituent in the benzothiazole moiety, influencing their structural and possibly functional characteristics (Umamahesh Balijapalli et al., 2017).

Antioxidant and Anti-inflammatory Activities Compounds like N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides have been synthesized and evaluated for their anti-inflammatory and antioxidant activity, showing promise in therapeutic applications for diseases where oxidative stress and inflammation are key factors (Satish Koppireddi et al., 2013).

Anticancer Activity The synthesis of N-(6-arylbenzo[d]thiazol-2-yl)acetamides and their evaluation for various biological activities including anticancer potential have been reported. These studies highlight the ability of benzothiazole derivatives to inhibit the growth of various cancer cell lines, making them candidates for further investigation as anticancer agents (Y. Gull et al., 2016).